(4-Cyclopropoxy-2-fluorophenyl)methanol

• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• IUPAC Name: (4-cyclopropyloxy-2-fluorophenyl)methanol
• InChI: InChI=1S/C10H11FO2/c11-10-5-9(13-8-3-4-8)2-1-7(10)6-12/h1-2,5,8,12H,3-4,6H2
• InChI Key: KGLCMKPWFQRDEU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)CO)F

Description

(4-Cyclopropoxy-2-fluorophenyl)methanol is a fluorinated aromatic alcohol featuring a cyclopropoxy substituent at the para position and a fluorine atom at the ortho position of the benzene ring. This compound is of interest in pharmaceutical and materials chemistry due to the unique steric and electronic effects imparted by the cyclopropoxy group and fluorine atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Cyclopropoxy-2-fluorophenyl)methanol typically involves the reaction of 4-cyclopropoxy-2-fluorobenzaldehyde with a reducing agent. One common method is the reduction of the aldehyde group to a hydroxyl group using sodium borohydride (NaBH4) in the presence of a suitable solvent such as ethanol or methanol. The reaction is usually carried out at room temperature and monitored using techniques like thin-layer chromatography (TLC) to ensure completion.

Industrial Production Methods

In an industrial setting, the production of (4-Cyclopropoxy-2-fluorophenyl)methanol can be scaled up by optimizing the reaction conditions, such as using a continuous flow reactor to maintain consistent reaction parameters. The use of catalysts and automated systems can further enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

(4-Cyclopropoxy-2-fluorophenyl)methanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents like pyridinium chlorochromate (PCC) or chromium trioxide (CrO3).

Reduction: The compound can be further reduced to form different alcohol derivatives using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide (NaOMe).

Common Reagents and Conditions

Oxidation: PCC, CrO3 in dichloromethane (DCM)

Reduction: NaBH4 in ethanol, LiAlH4 in tetrahydrofuran (THF)

Substitution: NaOMe in methanol

Major Products Formed

Oxidation: 4-Cyclopropoxy-2-fluorobenzaldehyde

Reduction: Various alcohol derivatives

Substitution: Compounds with different functional groups replacing the fluorine atom

Scientific Research Applications

(4-Cyclopropoxy-2-fluorophenyl)methanol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Cyclopropoxy-2-fluorophenyl)methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s effects are mediated through pathways that involve the modulation of enzyme activity or receptor binding, leading to changes in cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Features

The following table summarizes key structural and synthetic differences between (4-Cyclopropoxy-2-fluorophenyl)methanol and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Positions)	Synthesis Yield	Key Features
(4-Cyclopropoxy-2-fluorophenyl)methanol	C₁₀H₁₁FO₂	182.19*	Cyclopropoxy (4), F (2)	Not reported	Ether linkage, polar group
[2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol	C₁₉H₁₅FNO	292.33	Cyclopropyl (2), F (4) on quinoline	90.3%	Quinoline core, hydrogen bonding
Cyclopropyl (2-chloro-6-fluorophenyl)methanol	C₁₀H₁₀ClFO	200.64	Cl (2), F (6), Cyclopropyl	Not reported	Halogen substituents
Cyclopropyl (2-bromo-4-fluorophenyl)methanol	C₁₀H₁₀BrFO	245.09	Br (2), F (4), Cyclopropyl	Not reported	Bromine as leaving group

*Calculated using standard atomic weights.

Key Observations:

Core Structure: The target compound lacks the quinoline ring present in [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol, which reduces molecular weight and alters electronic properties . The cyclopropoxy group (–O–C₃H₅) in the target compound introduces an oxygen atom, enhancing polarity compared to direct cyclopropyl attachments in analogs .

Substituent Effects :

• Halogens : Chlorine and bromine in analogs increase molecular weight and offer sites for nucleophilic substitution (e.g., Suzuki coupling for bromine ), whereas the cyclopropoxy group in the target may participate in hydrogen bonding or act as a directing group.
• Positioning : Substituent positions influence steric hindrance and electronic effects. For example, fluorine at position 2 in the target compound may deactivate the ring differently compared to fluorine at position 4 in the brominated analog .

Physicochemical and Crystallographic Properties

• Hydrogen Bonding: The quinoline derivative exhibits intermolecular O–H⋯O and C–H⋯O bonds, stabilizing its crystal lattice . The target compound’s ether oxygen may similarly participate in hydrogen bonding, though its simpler structure could reduce packing complexity.
• Polarity : The cyclopropoxy group likely increases solubility in polar solvents compared to halogenated analogs .